5-[(2-Methyloxan-4-yl)amino]pyrazine-2-carboxylic acid

• IUPAC Name: 5-[(2-methyloxan-4-yl)amino]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C11H15N3O3/c1-7-4-8(2-3-17-7)14-10-6-12-9(5-13-10)11(15)16/h5-8H,2-4H2,1H3,(H,13,14)(H,15,16)
• InChI Key: ZQLDQJYCVZLMNB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCO1)NC2=NC=C(N=C2)C(=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

5-[(2-Methyloxan-4-yl)amino]pyrazine-2-carboxylic acid is a versatile chemical compound with a unique structure that makes it suitable for various applications in scientific research. This compound is particularly notable for its potential use in drug development, catalysis, and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Methyloxan-4-yl)amino]pyrazine-2-carboxylic acid typically involves the reaction of 2-chloropyrazine-5-carboxylic acid with 2-methyloxan-4-amine under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide. The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

5-[(2-Methyloxan-4-yl)amino]pyrazine-2-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, acids, and bases are employed depending on the type of substitution reaction.

Major Products Formed

Oxidation: Oxidized derivatives of the compound.

Reduction: Reduced forms of the compound.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-[(2-Methyloxan-4-yl)amino]pyrazine-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in catalysis and as an intermediate in the production of various chemicals.

Mechanism of Action

The mechanism by which 5-[(2-Methyloxan-4-yl)amino]pyrazine-2-carboxylic acid exerts its effects involves interactions with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5-Amino-4-hydroxyiminopyrazole: Known for its use in the synthesis of heterocyclic compounds.

3(5)-Aminopyrazoles: Versatile scaffolds in organic synthesis and medicinal chemistry.

Uniqueness

5-[(2-Methyloxan-4-yl)amino]pyrazine-2-carboxylic acid stands out due to its unique structure, which combines a pyrazine ring with an oxan-4-yl group. This combination imparts distinct chemical properties and reactivity, making it valuable for specific applications that other similar compounds may not be suitable for.